N-(2-isobutoxyphenyl)-2-thiophenecarboxamide

• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N-[2-(2-methylpropoxy)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-11(2)10-18-13-7-4-3-6-12(13)16-15(17)14-8-5-9-19-14/h3-9,11H,10H2,1-2H3,(H,16,17)
• InChI Key: KHVCRQVEZPPRAC-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=CC=C1NC(=O)C2=CC=CS2

Description

N-(2-isobutoxyphenyl)-2-thiophenecarboxamide, also known as A-967079, is a chemical compound that has been studied for its potential as a pain reliever. It belongs to a class of compounds known as transient receptor potential (TRP) channel antagonists, which work by blocking the activity of certain ion channels in the body. In

Scientific Research Applications

N-(2-isobutoxyphenyl)-2-thiophenecarboxamide has been studied for its potential as a pain reliever, particularly for neuropathic pain. It has also been investigated for its effects on other conditions, such as inflammation and itch. In addition, N-(2-isobutoxyphenyl)-2-thiophenecarboxamide has been used as a tool compound to study the role of TRP channels in various physiological processes.

Mechanism of Action

N-(2-isobutoxyphenyl)-2-thiophenecarboxamide works by blocking the activity of the TRPA1 ion channel, which is involved in the perception of pain and other sensory stimuli. By inhibiting TRPA1, N-(2-isobutoxyphenyl)-2-thiophenecarboxamide can reduce pain and inflammation in animal models.
Biochemical and Physiological Effects:
Studies have shown that N-(2-isobutoxyphenyl)-2-thiophenecarboxamide can reduce pain and inflammation in animal models of neuropathic pain, inflammatory pain, and itch. It has also been shown to have anti-inflammatory effects in models of colitis and asthma. N-(2-isobutoxyphenyl)-2-thiophenecarboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-isobutoxyphenyl)-2-thiophenecarboxamide is that it is a selective TRPA1 antagonist, meaning that it specifically targets this ion channel without affecting other channels in the body. This makes it a useful tool for studying the role of TRPA1 in various physiological processes. However, one limitation of N-(2-isobutoxyphenyl)-2-thiophenecarboxamide is that it has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-(2-isobutoxyphenyl)-2-thiophenecarboxamide. One area of interest is its potential as a pain reliever for human patients, particularly those with neuropathic pain. Another area of interest is its effects on other conditions, such as inflammation and itch. Further studies are also needed to determine the safety and efficacy of N-(2-isobutoxyphenyl)-2-thiophenecarboxamide in humans, as well as its potential for use in combination with other pain relievers or anti-inflammatory agents.

Synthesis Methods

The synthesis of N-(2-isobutoxyphenyl)-2-thiophenecarboxamide involves several steps, including the reaction of 2-bromothiophene with potassium tert-butoxide to form 2-thiophenol, which is then reacted with 2-bromo-1-(2-isobutoxyphenyl)ethanone to form N-(2-isobutoxyphenyl)-2-thiophenecarboxamide. The final product is purified by column chromatography and characterized by NMR spectroscopy and mass spectrometry.